Cas no 1184-43-6 (Tetranitroblue tetrazolium chloride)

• Product Name: Tetranitroblue tetrazolium chloride
• CAS No: 1184-43-6
• MF: C₄₀H₂₈Cl₂N₁₂O₁₀
• MW: 907.630724906921
• MDL: MFCD00036338
• CID: 40966
• PubChem ID: 87576232
• Update Time: 2025-10-29

Tetranitroblue tetrazolium chloride Chemical and Physical Properties

Names and Identifiers

• Tetranitroblue tetrazolium chloride
• 3,3'-(3,3'-Dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[2,5-bis(p-nitrophenyl)-2H-tetrazolium] dichloride
• TNBT
• Tetranitroblue tetrazolium
• Tetranitro Blue Tetrazolium [for Biochemical Research]
• 3,3'-(3,3'-Dimethoxy-4,4'-diphenylene)bis-2,5-di(p-nitrophenyl)-2H-tetrazolium Chloride
• TETRANITRO BT
• TETRANITRO TETRAZOLIUM BLUE CHLORIDE
• TetranitroB.T.Gr
• Tetranitroblue tetrazolium (TNBT)
• TetranitroBTp.a.
• TETRANITROTETRAZOLIUM BLUE
• 3,3′-(3,3′-Dimethoxy-4,4′-biphenylene)bis[2,5-bis(p-nitrophenyl)-2H-tetrazolium chloride]
• Tetranitrotetrazolium blue chloride
• Tetranitro Blue Tetrazolium
• Tetranitro blue tetrazolium chloride
• Blue p-nitrotetrazolium chloride
• 3,3'-(3,3'-dimethoxybiphenyl-4,4'-diyl)bis[2,5-bis(4-nitrophenyl)-2h-tetrazol-3-ium] dichloride
• C40H28N12O10.2Cl
• 3,3'-(3,3'-Dimethoxy(1,1'-biphenyl)-4
• DTXSID001340653
• HY-D1193
• 2,2',5,5'-Tetrakis-p-(nitrophenyl)-3,3'-bis(3,3'-dimethoxy-4,4'-diphenylene)ditetrazolium chloride
• Tetranitroblue tetrazolium chloride, >=85% (AT)
• 1184-43-6
• EINECS 214-665-1
• 2-[4-[4-[3,5-bis(4-nitrophenyl)tetrazol-2-ium-2-yl]-3-methoxyphenyl]-2-methoxyphenyl]-3,5-bis(4-nitrophenyl)tetrazol-2-ium;chloride
• NSC 121208
• 2H-Tetrazolium, 2,2'-(3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(3,5-bis(4-nitrophenyl)-, dichloride
• NITROBLUE MONOTETRAZOLIUM CHLORIDE
• SCHEMBL2863232
• CS-0142430
• 2,2',5,5'-Tetra-p-nitrophenyl-3,3'-(3,3'-dimethoxy-4,4'-biphenylene)ditetrazolium chloride
• 3,3'-(3,3'-Dimethoxy-4,4'-biphenylene)bis[2,5-bis(p-nitrophenyl)-2H-tetrazolium chloride]
• 2-[4-[4-[3,5-bis(4-nitrophenyl)tetrazol-2-ium-2-yl]-3-methoxyphenyl]-2-methoxyphenyl]-3,5-bis(4-nitrophenyl)tetrazol-2-ium;dichloride
• 2H-Tetrazolium, 2,2'-(3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(3,5-bis(4-nitrophenyl)-, chloride (1:2)
• NSC-121208
• AMY27010
• T71618
• [3,3'-(3,3'-Dimethoxy-4,4'-biphenylylene)bis[2,5-bis(p-nitrophenyl)-2H-tetrazolium chloride]]
• 3,3'-(3,3'-Dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(2,5-bis(p-nitrophenyl)-2H-tetrazolium) dichloride
• MPL95XJE37
• Tetranitro Blue tetrazolium chloride hydrate
• 2,2',5,5'-Tetrakis(p-nitrophenyl)-3,3'-(3,3'-dimethoxy-4,4'-diphenylene)ditetrazolium chloride
• 2H-Tetrazolium, 3,3'-(3,3'-dimethoxy-4,4'-biphenylylene)bis[2,5-bis(p-nitrophenyl)-, dichloride
• 2H-Tetrazolium, 2,2'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[3,5-bis(4-nitrophenyl)-, dichloride
• MFCD00036338
• NS00124768
• CHEMBL3856120
• 2H-Tetrazolium, 2,2'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[3,5-bis(4-nitrophenyl)-, chloride (1:2)
• J-610058
• 3,3'-(3,3'-dimethoxybiphenyl-4,4'-diyl)bis(2,5-bis(4-nitrophenyl)-2H-tetrazol-3-ium) chloride
• VCESGVLABVSDRO-UHFFFAOYSA-L
• Tetranitro-BT

• MDL： MFCD00036338
• Inchi： 1S/C40H28N12O10.2ClH/c1-61-37-23-27(7-21-35(37)47-43-39(25-3-9-31(10-4-25)49(53)54)41-45(47)29-13-17-33(18-14-29)51(57)58)28-8-22-36(38(24-28)62-2)48-44-40(26-5-11-32(12-6-26)50(55)56)42-46(48)30-15-19-34(20-16-30)52(59)60;;/h3-24H,1-2H3;2*1H/q+2;;/p-2
• InChI Key： VCESGVLABVSDRO-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].O(C)C1C=C(C=CC=1[N+]1=NC(C2C=CC(=CC=2)[N+](=O)[O-])=NN1C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=C(C=1)OC)[N+]1=NC(C2C=CC(=CC=2)[N+](=O)[O-])=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 906.14300
• Monoisotopic Mass: 906.142841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 64
• Rotatable Bond Count: 9
• Complexity: 1420
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 271
• Surface Charge: 0

Experimental Properties

• Color/Form: Yellow to ochre, yellowish brown powder
• Density: 1.6400
• Melting Point: ~170 °C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in water, ethanol, methanol, N,Ndimethylformamide
• PSA: 270.92000
• LogP: 2.15320
• λmax: 279 nm
• Solubility: Soluble in alcohol

Tetranitroblue tetrazolium chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H350
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： S53
• FLUKA BRAND F CODES：3-8-10
• Hazardous Material Identification：
• Safety Term：S53
• Risk Phrases：R45
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Tetranitroblue tetrazolium chloride

Tetranitroblue Tetrazolium Chloride: A Comprehensive Overview

Tetranitroblue tetrazolium chloride (TNBT), with the CAS number 1184-43-6, is a compound that has garnered significant attention in various scientific and industrial applications. This compound, often referred to as Tetranitroblue tetrazolium chloride, is widely recognized for its unique chemical properties and versatility in different fields. In recent years, advancements in its synthesis, characterization, and application have further solidified its importance in modern research.

The chemical structure of TNBT consists of a tetrazole ring system with multiple nitro groups attached. These functional groups contribute to its high reactivity and stability, making it suitable for a wide range of applications. Recent studies have highlighted the potential of TNBT in biomedical research, particularly in the development of novel diagnostic tools and therapeutic agents. Its ability to interact with specific biomolecules has opened new avenues for its use in drug delivery systems and imaging technologies.

One of the most notable applications of Tetranitroblue tetrazolium chloride is in the field of enzyme assays. TNBT has been extensively used as a substrate for enzymes like lactate dehydrogenase (LDH) and other oxidoreductases. Its role in these assays has been pivotal in understanding enzyme kinetics and catalytic mechanisms. Furthermore, the compound's sensitivity to environmental factors such as pH and temperature has made it a valuable tool in studying enzyme activity under varying conditions.

Recent research has also explored the use of TNBT in nanotechnology. Scientists have investigated its potential as a building block for constructing nanomaterials with tailored properties. The compound's ability to form stable complexes with metal ions has led to the development of novel nanoparticles with applications in catalysis, sensing, and drug delivery. These advancements underscore the growing interest in TNBT as a versatile material for nanotechnology-based innovations.

In addition to its scientific applications, Tetranitroblue tetrazolium chloride has found relevance in industrial processes. Its role as an intermediate in the synthesis of other chemical compounds has made it an essential component in various manufacturing workflows. The compound's stability under harsh conditions makes it ideal for large-scale production processes, ensuring consistent quality and efficiency.

From a sustainability perspective, recent studies have focused on optimizing the synthesis pathways of TNBT to minimize environmental impact. Researchers have explored green chemistry approaches, such as using renewable feedstocks and reducing waste generation during production. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

The versatility of Tetranitroblue tetrazolium chloride is further evident in its application across multiple disciplines. In materials science, it serves as a precursor for advanced materials with unique electronic properties. In pharmacology, its role as an intermediate in drug synthesis continues to drive innovation in medicinal chemistry. The compound's adaptability across these diverse fields highlights its significance as a multifaceted chemical entity.

Looking ahead, the future of TNBT lies in leveraging its unique properties for cutting-edge applications. Ongoing research aims to unlock new functionalities by modifying its structure or combining it with other materials. Such innovations could pave the way for breakthroughs in areas such as energy storage, biomedical engineering, and environmental remediation.

In conclusion, Tetranitroblue tetrazolium chloride (CAS No: 1184-43-6) stands as a testament to the ingenuity of modern chemistry. Its wide-ranging applications, coupled with ongoing advancements in its synthesis and utilization, ensure that this compound will remain at the forefront of scientific innovation for years to come.